2-Methyl-3-(methylamino)phenol

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2-methyl-3-(methylamino)phenol
• InChI: InChI=1S/C8H11NO/c1-6-7(9-2)4-3-5-8(6)10/h3-5,9-10H,1-2H3
• InChI Key: WVSLBFCMJZZRBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)NC

Description

2-Methyl-3-(methylamino)phenol is a phenolic derivative featuring a methyl group at position 2 and a methylamino group (-NHCH₃) at position 2. These compounds are often employed as intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity and functional versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(methylamino)phenol can be achieved through several methods. One common approach involves the methylation of 3-aminophenol. The reaction typically uses methyl iodide as the methylating agent in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete methylation.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-3-(methylamino)phenol may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into corresponding amines.

Substitution: Electrophilic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinone derivatives, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

2-Methyl-3-(methylamino)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential antimicrobial properties, particularly against biofilm-forming bacteria such as Staphylococcus aureus.

Medicine: Research has explored its potential as a quorum sensing inhibitor, which can reduce the virulence of pathogenic bacteria.

Industry: It is used in the production of dyes, pigments, and other chemical products.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(methylamino)phenol involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the quorum regulator SarA in Staphylococcus aureus, leading to reduced biofilm formation and down-regulation of virulence genes . This inhibition disrupts the quorum sensing pathway, which is crucial for bacterial communication and pathogenicity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following comparison focuses on compounds with analogous functional groups, substitution patterns, or applications:

Table 1: Key Properties of 2-Methyl-3-(methylamino)phenol and Analogues

Compound Name	Molecular Formula	Key Functional Groups	Biological Activity	Applications	Safety Profile
2-Methyl-3-(methylamino)phenol	C₈H₁₁NO	-OH, -NHCH₃, -CH₃	Insufficient data (inferred from analogues)	Organic synthesis, potential drug intermediate	Likely moderate toxicity (see analogues)
2-[(Methylamino)methyl]phenol	C₈H₁₁NO	-OH, -CH₂NHCH₃	Antibiofilm (>70% inhibition of S. aureus at 1.25 µM)	Anti-infective therapeutics	Non-cytotoxic
4-(Methylamino)phenol	C₇H₉NO	-OH, -NHCH₃	Not reported	Dye intermediates, chemical synthesis	Neurotoxic, hepatotoxic
2-Methyl-3-(trifluoromethyl)phenol	C₈H₇F₃O	-OH, -CF₃, -CH₃	Not reported	Agrochemicals, polymers	Market data suggests industrial-scale handling precautions
Ethyl 2-methyl-3-(methylamino)propanoate	C₇H₁₅NO₂	-COOEt, -NHCH₃, -CH₃	Not reported	Pharmaceutical intermediates	Requires standard lab safety protocols

Key Comparative Insights

Structural and Functional Differences Substitution Position: The position of the methylamino group significantly impacts bioactivity. For example, 2-[(Methylamino)methyl]phenol (with a -CH₂NHCH₃ group) exhibits antibiofilm activity, whereas 4-(Methylamino)phenol lacks such reported effects but shows higher toxicity . Electron-Withdrawing Groups: 2-Methyl-3-(trifluoromethyl)phenol’s -CF₃ group enhances stability and lipophilicity, making it suitable for agrochemicals, unlike the target compound’s -NHCH₃ group, which may prioritize reactivity in synthesis .

Biological Activity Antibiofilm Efficacy: 2-[(Methylamino)methyl]phenol inhibits S. This contrasts sharply with 4-(Methylamino)phenol, which poses neurotoxic risks . Reactivity in Synthesis: The ortho-substitution in 2-Methyl-3-(methylamino)phenol may enhance nucleophilic attack efficiency, similar to sulfone derivatives of 4-(methylamino)phenol, where ortho-reactivity dominates .

Industrial and Synthetic Applications Pharmaceutical Intermediates: Ethyl 2-methyl-3-(methylamino)propanoate is used to synthesize drugs and fragrances, suggesting that the target compound could serve similar roles . Market Viability: 2-Methyl-3-(trifluoromethyl)phenol has established industrial production (2020–2025 CAGR data), whereas 2-Methyl-3-(methylamino)phenol’s niche applications require further commercialization efforts .